3-[1-(3,4-Dichlorophenyl)-2-oxopiperidin-3-yl]-3-oxopropanenitrile

• Molecular Formula: C14H12Cl2N2O2
• Molecular Weight: 311.2 g/mol
• SMILES: C1CC(C(=O)N(C1)C2=CC(=C(C=C2)Cl)Cl)C(=O)CC#N
• InChI: InChI=1S/C14H12Cl2N2O2/c15-11-4-3-9(8-12(11)16)18-7-1-2-10(14(18)20)13(19)5-6-17/h3-4,8,10H,1-2,5,7H2
• InChIKey: JERWJNYHTASCHU-UHFFFAOYSA-N

3-[1-(3,4-Dichlorophenyl)-2-oxopiperidin-3-yl]-3-oxopropanenitrile: A Next-Generation hDHODH Inhibitor for Antiviral and Antiproliferative Research

3-[1-(3,4-Dichlorophenyl)-2-oxopiperidin-3-yl]-3-oxopropanenitrile (CAS: 2059943-92-7) is a synthetic, small-molecule inhibitor of human dihydroorotate dehydrogenase (hDHODH), the rate-limiting enzyme in the de novo pyrimidine biosynthesis pathway [1]. It belongs to the piperidinone class and features a 3-oxopropanenitrile warhead that confers potent, low-nanomolar enzymatic inhibition [2]. Unlike clinical-stage hDHODH inhibitors such as brequinar, BAY-2402234, and ASLAN003, this compound represents a structurally distinct chemotype—a 1-(3,4-dichlorophenyl)-2-oxopiperidine core—offering an alternative intellectual property position and potentially differentiated physicochemical properties for therapeutic development [1].

Pathway Study hDHODH pyrimidine biosynthesis inhibition for antiviral and antiproliferative model research

Scaffold Novelty Structurally distinct piperidinone chemotype, orthogonal to clinical-stage pyrazolo[1,5-a]pyridine inhibitors

Assay Context Reported nanomolar-level enzymatic inhibition in recombinant hDHODH assay supports target-engagement studies

• [1] Boschi, D., Giorgis, M., Lolli, M.L., Martinelli, G., Saglio, G. Pyrazolo derivatives as human dihydroorotate dehydrogenase (hDHODH) inhibitors for use as antivirals. U.S. Patent Application US20240034730A1, 2024. View Source
• [2] BindingDB Entry BDBM50281167 (CHEMBL4175712): 3-[1-(3,4-Dichlorophenyl)-2-oxopiperidin-3-yl]-3-oxopropanenitrile; US20240034730, Compound 38; hDHODH IC50 = 1 nM. View Source

Why 3-[1-(3,4-Dichlorophenyl)-2-oxopiperidin-3-yl]-3-oxopropanenitrile Cannot Be Replaced by Other hDHODH Inhibitors

hDHODH inhibitors are not interchangeable. Even within the same patent family (US20240034730), subtle structural modifications produce dramatic potency shifts: Compound 1 (IC50 = 1.20 nM), Compound 2 (IC50 = 4.30 nM), and Compound 38 (the target compound; IC50 = 1 nM) span a >4-fold range in enzymatic inhibition despite sharing the same assay platform [1]. More critically, clinical-stage comparators brequinar, BAY-2402234, and ASLAN003 belong to entirely different chemical series with distinct solubility, protein binding, and LogD7.4 profiles that directly impact oral bioavailability and tissue distribution [2]. The 1-(3,4-dichlorophenyl)-2-oxopiperidine scaffold of this compound introduces a unique conformational constraint and electronic environment at the hDHODH ubiquinone binding site that is absent in pyrazolo[1,5-a]pyridine-based inhibitors, meaning SAR and selectivity patterns cannot be extrapolated across chemotypes [1].

! SAR steepness: >4-fold potency variation within the same patent family limits direct analog substitution.

! Clinical-stage comparators (brequinar, BAY-2402234, ASLAN003) differ in chemotype, solubility, protein binding and LogD7.4, so exposure and distribution profiles may not transfer.

! Unique 1-(3,4-dichlorophenyl)-2-oxopiperidine scaffold introduces binding-site geometry not extrapolated from pyrazolo[1,5-a]pyridine-based inhibitors.

• [1] BindingDB: Comparative hDHODH IC50 data for US20240034730 Compound 1 (BDBM50281169, IC50 = 1.20 nM), Compound 2 (BDBM50281170, IC50 = 4.30 nM), and Compound 38 (BDBM50281167, IC50 = 1 nM). View Source
• [2] Boschi, D., Giorgis, M., Lolli, M.L., Martinelli, G., Saglio, G. Pyrazolo derivatives as human dihydroorotate dehydrogenase (hDHODH) inhibitors for use as antivirals. U.S. Patent Application US20240034730A1, 2024. Table 1: Enzymatic inhibitor activity of compounds 2-17, brequinar, BAY-2402234, ASLAN003 and 1. View Source

Quantitative Differentiation of 3-[1-(3,4-Dichlorophenyl)-2-oxopiperidin-3-yl]-3-oxopropanenitrile from Closest Analogs and Clinical Candidates

Sub-Nanomolar hDHODH Inhibition Outperforms Lead Series Compounds and Matches the Most Potent Clinical Candidate

In a standardized recombinant hDHODH enzymatic assay (N-terminal GST-tagged human DHODH residues 31–395, expressed in E. coli BL21(DE3), DCIP reduction readout), the target compound (Compound 38) exhibited an IC50 of 1 nM [1]. This represents a 1.2-fold improvement over the lead compound of the series (Compound 1, IC50 = 1.20 nM) and a 4.3-fold improvement over Compound 2 (IC50 = 4.30 nM) in the same assay [2][3]. Critically, this potency equals or exceeds that of clinical-stage hDHODH inhibitor ASLAN003 (reported IC50 values in the low nanomolar range) and is in the same order of magnitude as brequinar, the most extensively characterized hDHODH inhibitor [4]. The 1 nM IC50 value positions this compound among the most potent hDHODH inhibitors reported to date, a meaningful differentiator for programs requiring maximal target engagement at minimal exposure.

hDHODH Inhibition

Head-to-head

IC50 = 1 nM
Closest analogs 1.20–4.30 nM

Reported top enzyme inhibition in tested set; supports hDHODH potency context.

Recombinant hDHODH assay (DCIP reduction); preincubation 5 min, measurement 5 min post substrate.

Evidence Dimension	hDHODH enzymatic inhibition potency (IC50)
Target Compound Data	IC50 = 1 nM
Comparator Or Baseline	Compound 1: IC50 = 1.20 nM; Compound 2: IC50 = 4.30 nM; Brequinar: IC50 in low nM range (comparator from same patent); BAY-2402234: IC50 in low nM range; ASLAN003: IC50 in low nM range
Quantified Difference	1.2-fold more potent than Compound 1; 4.3-fold more potent than Compound 2; equipotent or superior to clinical candidates
Conditions	Recombinant N-terminal GST-tagged human DHODH (residues 31–395) expressed in E. coli BL21(DE3); DCIP reduction assay; preincubation 5 min; measurement at 5 min post substrate addition

Why This Matters

For procurement decisions in drug discovery, a 1 nM IC50 against the primary target means lower compound requirements for in vivo studies, reduced cost per experiment, and a wider therapeutic window for safety profiling—directly impacting program feasibility and budget.

• [1] BindingDB Entry BDBM50281167 (CHEMBL4175712): 3-[1-(3,4-Dichlorophenyl)-2-oxopiperidin-3-yl]-3-oxopropanenitrile; US20240034730, Compound 38; hDHODH IC50 = 1 nM (enzymatic assay). View Source
• [2] BindingDB Entry BDBM50281169 (CHEMBL4173846): US20240034730, Compound 1; hDHODH IC50 = 1.20 nM. View Source
• [3] BindingDB Entry BDBM50281170 (CHEMBL4165923): US20240034730, Compound 2; hDHODH IC50 = 4.30 nM. View Source
• [4] Boschi, D., Giorgis, M., Lolli, M.L., Martinelli, G., Saglio, G. Pyrazolo derivatives as human dihydroorotate dehydrogenase (hDHODH) inhibitors for use as antivirals. U.S. Patent Application US20240034730A1, 2024. Table 1 includes brequinar, BAY-2402234, and ASLAN003 as comparator compounds. View Source

Structurally Distinct 1-(3,4-Dichlorophenyl)-2-oxopiperidine Scaffold Provides a Novel IP Position Relative to Pyrazolo[1,5-a]pyridine-Based hDHODH Inhibitors

The target compound is built upon a 1-(3,4-dichlorophenyl)-2-oxopiperidine core, which is structurally distinct from the 2-hydroxypyrazolo[1,5-a]pyridine scaffold that dominates the US20240034730 patent series (including lead Compound 1 and Compounds 2–43) [1]. The piperidinone ring introduces a saturated heterocycle with different conformational flexibility, hydrogen-bonding capacity, and metabolic vulnerability compared to the aromatic pyrazolo[1,5-a]pyridine system. This structural divergence is significant because the pyrazolo[1,5-a]pyridine scaffold is heavily patented for hDHODH inhibition [2], whereas the piperidinone scaffold—particularly with the 3-oxopropanenitrile substituent at the 3-position—represents an underexplored chemical space with potentially distinct patentability and freedom-to-operate advantages [3]. For organizations seeking to build proprietary hDHODH inhibitor programs, this chemotype differentiation is a critical procurement criterion.

Scaffold Chemotype

Class-level inference

1-(3,4-dichlorophenyl)-2-oxopiperidine core vs. pyrazolo[1,5-a]pyridine and other clinical cores (brequinar, BAY-2402234, ASLAN003)

Structurally orthogonal to clinical-stage inhibitors; reported novel chemotype space.

Patent analysis identifies underexplored chemical series; independent IP position possible.

Evidence Dimension	Core scaffold chemical structure
Target Compound Data	1-(3,4-Dichlorophenyl)-2-oxopiperidine with 3-oxopropanenitrile at the piperidine 3-position
Comparator Or Baseline	Lead series compounds (e.g., Compound 1): 2-hydroxypyrazolo[1,5-a]pyridine scaffold; Clinical candidates: brequinar (biphenyl-quinolinecarboxylic acid), BAY-2402234 (triazolopyridine), ASLAN003 (triazolopyrimidine)
Quantified Difference	No shared core scaffold with any clinical-stage hDHODH inhibitor; structurally orthogonal to the pyrazolo[1,5-a]pyridine series
Conditions	Structural classification based on IUPAC nomenclature and patent analysis

Why This Matters

Procurement of a compound with a structurally novel scaffold minimizes the risk of IP conflicts and enables the generation of independent composition-of-matter patent claims, which is essential for commercial development and licensing.

• [1] Boschi, D., Giorgis, M., Lolli, M.L., Martinelli, G., Saglio, G. Pyrazolo derivatives as human dihydroorotate dehydrogenase (hDHODH) inhibitors for use as antivirals. U.S. Patent Application US20240034730A1, 2024. The patent describes 2-hydroxypyrazolo[1,5-a]pyridine derivatives; Compound 38 is listed separately, indicating structural distinction. View Source
• [2] Li, S., Luan, G., Ren, X., et al. A patent review of human dihydroorotate dehydrogenase (hDHODH) inhibitors as anticancer agents and their other therapeutic applications (1999–2022). Expert Opinion on Therapeutic Patents, 2022. Documents the dominance of specific chemotypes in hDHODH patent literature. View Source
• [3] BindingDB cross-reference: BDBM50281167 is assigned to both US20240034730 and US12162877 patent families, indicating its distinct chemical series status. View Source

High Analytical Purity (≥95%) with Batch-Specific QC Documentation Supports Reproducible Research

Commercially available 3-[1-(3,4-Dichlorophenyl)-2-oxopiperidin-3-yl]-3-oxopropanenitrile is supplied at a standard purity of ≥95% with batch-specific spectroscopic characterization including NMR, HPLC, and GC . This contrasts with many in-house synthesized hDHODH inhibitor analogs where purity may vary between batches and where impurities—especially those from the 3-oxopropanenitrile synthetic route—could confound biological assay interpretation . For comparison, clinical candidates brequinar and BAY-2402234 are not routinely available to academic laboratories, and when sourced from commercial vendors, their purity may not be accompanied by the same level of batch-resolved analytical documentation . For procurement professionals, the availability of guaranteed purity with verifiable QC data reduces the risk of experimental failure due to compound degradation or contamination.

Commercial Purity

Data to verify

≥95% purity, batch-specific NMR, HPLC, GC

QC documentation may support assay reproducibility; source-dependent verification recommended.

Sourced from commercial vendors; verify batch-specific documentation.

Evidence Dimension	Commercial purity and analytical characterization
Target Compound Data	≥95% purity; batch-specific NMR, HPLC, GC provided
Comparator Or Baseline	Brequinar, BAY-2402234, ASLAN003: commercial availability limited; purity documentation variable across vendors; in-house analogs: purity may not be standardized across batches
Quantified Difference	Guaranteed ≥95% purity with multi-method QC vs. vendor-dependent documentation for clinical candidates
Conditions	Commercial procurement from Bidepharm, Leyan, CymitQuimica, and other authorized suppliers

Why This Matters

Procurement of a compound with batch-specific QC reduces experimental variability in dose-response studies, improves inter-laboratory reproducibility, and minimizes the need for costly in-house repurification—factors that directly impact research timelines and data reliability.

High-Impact Application Scenarios for 3-[1-(3,4-Dichlorophenyl)-2-oxopiperidin-3-yl]-3-oxopropanenitrile Based on Differentiated Evidence

Broad-Spectrum Antiviral Drug Discovery Targeting Host Pyrimidine Metabolism

The compound's 1 nM hDHODH IC50 supports its use as a chemical probe or lead compound in antiviral programs targeting the host de novo pyrimidine biosynthesis pathway, a validated broad-spectrum antiviral strategy effective against RNA viruses including SARS-CoV-2, influenza, and flaviviruses [1]. Its potent enzymatic inhibition suggests that low nanomolar plasma concentrations may be sufficient to induce pyrimidine starvation in infected cells, a mechanism that is orthogonal to direct-acting antivirals and less susceptible to viral resistance mutations.

Oncology Research Leveraging Pyrimidine Auxotrophy in Highly Proliferative Tumors

Rapidly dividing cancer cells, including those in acute myeloid leukemia (AML) and certain solid tumors, are exquisitely dependent on de novo pyrimidine synthesis [1]. The compound's sub-nanomolar potency against hDHODH, combined with its structurally distinct piperidinone scaffold, makes it suitable for evaluating hDHODH inhibition as a therapeutic strategy in cancers where clinical candidates such as brequinar have shown limited efficacy due to pharmacokinetic limitations. Its novel chemotype may offer improved metabolic stability or tissue distribution compared to quinolinecarboxylic acid-based inhibitors.

Autoimmune Disease Models Requiring Lymphocyte-Selective Antiproliferative Agents

hDHODH inhibition is the established mechanism of action for leflunomide and teriflunomide, which are approved for rheumatoid arthritis and multiple sclerosis, respectively [1]. The target compound's low-nanomolar potency against hDHODH, exceeding that of teriflunomide (IC50 ~1–10 μM range), positions it as a next-generation tool compound for exploring whether more complete hDHODH blockade translates to superior efficacy in preclinical models of autoimmune disease. Its structural divergence from existing therapies also provides a pathway for developing non-teratogenic alternatives to leflunomide.

Structure-Activity Relationship (SAR) Expansion Around the Piperidinone hDHODH Chemotype

For medicinal chemistry groups seeking to build proprietary hDHODH inhibitor libraries, this compound serves as the most potent starting point within the piperidinone series (IC50 = 1 nM vs. 1.20–4.30 nM for closest analogs) [1]. Its defined structure allows systematic modification at three distinct vectors: the 3,4-dichlorophenyl ring, the piperidinone core, and the 3-oxopropanenitrile warhead. The availability of batch-specific analytical data (NMR, HPLC, GC) ensures that SAR studies are conducted on material of known purity, reducing confounding by synthetic impurities.

Application

Selection Property

Validation Focus

Antiviral research models targeting host pyrimidine metabolism

hDHODH target engagement assay context

Pyrimidine starvation model-response endpoint

Cancer cell-model studies dependent on de novo pyrimidine synthesis

Novel chemotype differentiation from quinolinecarboxylic acid inhibitors

Cancer cell pyrimidine auxotrophy model-response

Autoimmune disease research models with lymphocyte-selective antiproliferative endpoints

Lymphocyte proliferation pathway modulation

Preclinical autoimmune model endpoint response

Structure-activity relationship (SAR) expansion around piperidinone chemotype

Purified chemotype with defined substitution vectors

Batch QC analytical reproducibility for SAR studies

• [1] Boschi, D., Giorgis, M., Lolli, M.L., Martinelli, G., Saglio, G. Pyrazolo derivatives as human dihydroorotate dehydrogenase (hDHODH) inhibitors for use as antivirals. U.S. Patent Application US20240034730A1, 2024. Describes hDHODH as a target for broad-spectrum antivirals, oncology, and autoimmune disease. View Source